Cas no 5405-55-0 (2-Propanol,1-[2-(2-butoxypropoxy)-1-methylethoxy]-)

• Product Name: 2-Propanol,1-[2-(2-butoxypropoxy)-1-methylethoxy]-
• CAS No: 5405-55-0
• MF: C₁₃H₂₈O₄
• MW: 248.359025001526
• CID: 384359
• PubChem ID: 221157
• Update Time: 2025-04-19

2-Propanol,1-[2-(2-butoxypropoxy)-1-methylethoxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-[2-(2-butoxypropoxy)-1-methylethoxy]-
• 1-[1-(2-butoxypropoxy)propan-2-yloxy]propan-2-ol
• 1-{[1-(2-butoxypropoxy)propan-2-yl]oxy}propan-2-ol
• AC1L59UT
• AC1Q58HT
• CTK4J9417
• KST-1B6252
• NSC5184
• NSC-5184
• 5405-55-0
• DTXSID50277947

• Inchi： 1S/C13H28O4/c1-5-6-7-16-12(3)9-15-10-13(4)17-8-11(2)14/h11-14H,5-10H2,1-4H3
• InChI Key： LMDORHNSEVUFHU-UHFFFAOYSA-N
• SMILES： O(CC(C)OCC(C)O)CC(C)OCCCC

Computed Properties

• Exact Mass: 248.19884
• Monoisotopic Mass: 248.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 0.952±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (25 g/l) (25 º C),
• PSA: 47.92